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Compound of Interest

Compound Name: 3-Methoxyphenylacetic acid

Cat. No.: B1664608

An In-depth Technical Guide to 3-
Methoxyphenylacetic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methoxyphenylacetic acid, a
key organic compound with applications in various scientific fields. This document details its
chemical and physical properties, synthesis and purification protocols, and its role as a
phytotoxin, providing valuable information for researchers in organic synthesis, agriculture, and
drug development.

Core Chemical Data

3-Methoxyphenylacetic acid, also known as m-methoxyphenylacetic acid, is a carboxylic acid
derivative of anisole. Its fundamental properties are summarized below.
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Property Value Reference(s)
CAS Number 1798-09-0 [1]
Molecular Formula CoH1003 [1]
Molecular Weight 166.17 g/mol [1]
Appearance White to off-white solid/flakes [1]
Melting Point 65-69 °C [1]
Boiling Point 306 °C [1]

Soluble in chloroform and ethyl

Solubility acetate; slightly soluble in [1]
water.
pKa 4.19 + 0.10 (Predicted) [1]

Synthesis and Purification

Several methods for the synthesis of 3-Methoxyphenylacetic acid have been reported, each
with distinct advantages and disadvantages.
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A detailed experimental protocol for the synthesis via the hydrolysis of 3-methoxybenzyl
cyanide is as follows:

Experimental Protocol: Synthesis via Benzyl Cyanide
Hydrolysis
¢ Cyanation: React 3-methoxybenzyl chloride with sodium cyanide in a suitable solvent to

produce 3-methoxyphenylacetonitrile.

¢ Hydrolysis: The resulting 3-methoxyphenylacetonitrile is then hydrolyzed using dilute sulfuric
acid.

o Work-up: The reaction mixture is cooled, and the precipitated 3-Methoxyphenylacetic acid
is collected.

o Purification: The crude product can be purified by crystallization from water or agueous
ethanol.[1]

Analytical Characterization

The identity and purity of 3-Methoxyphenylacetic acid can be confirmed using various
analytical techniques.

Analytical Technique Key Observations

57.27 - 7.21 (m, 1H), 6.89 — 6.79 (m, 3H), 3.79

1H NMR (400 MHz, CDCls) (s, 3H), 3.61 (s, 2H)
S, y O. S,

0 177.8,159.7, 134.6, 129.6, 121.7, 115.0,

13C NMR (101 MHz, CDCIs) 112.8.55.2 41.1

Characteristic peaks for O-H (broad), C=0, and

Infrared (IR) C-O stretching
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Experimental Protocol: Isolation and Identification from
Rhizoctonia solani

The following protocol outlines the isolation and identification of 3-Methoxyphenylacetic acid
from a culture of the fungus Rhizoctonia solani.[2][3]

o Extraction: The fungal culture is extracted with an appropriate organic solvent.

o Chromatography: The extract is subjected to thin-layer chromatography (TLC) and high-
performance liquid chromatography (HPLC) for purification.

 Structural Elucidation: The purified compound is then analyzed using infrared spectroscopy
(IR), and nuclear magnetic resonance (NMR) spectroscopy to confirm its structure as 3-
Methoxyphenylacetic acid.[2][3]

Biological Activity: Phytotoxicity

3-Methoxyphenylacetic acid has been identified as a phytotoxin produced by the plant
pathogenic fungus Rhizoctonia solani.[2][3] It has been shown to cause necrosis in tobacco
leaves and reduce the growth and symbiotic Nz-fixation activity in soybeans.[4]

The proposed mechanism suggests that 3-Methoxyphenylacetic acid is a derivative of
phenylacetic acid (PAA), a known plant auxin.[2][3][5] The fungus likely synthesizes PAA, which
is then modified by enzymes such as hydroxylases or methylases to produce the more
phytotoxic 3-Methoxyphenylacetic acid.[2][3]
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Host Plant

Rhizoctonia solani Growth Inhibition & Reduced N2 Fixation

Phenylacetic Acid (PAA) Hydroxylases / Methylases 3-Methoxyphenylacetic Acid (3-MOPAA) w. Plant Cell

Necrosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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